Trimethoxyphenyl-isocyanate

Core Science & Biosynthesis

Introduction: The Strategic Importance of the Trimethoxyphenyl Moiety and the Isocyanate Handle

An In-Depth Technical Guide to the Structural Isomers of Trimethoxyphenyl Isocyanate: Synthesis, Characterization, and Application in Drug Discovery

In the landscape of modern medicinal chemistry, the trimethoxyphenyl (TMP) motif stands out as a "privileged scaffold," particularly the 3,4,5-trimethoxy substitution pattern. This arrangement is a key pharmacophore in a multitude of natural products and synthetic molecules exhibiting potent anticancer activity, most notably through the inhibition of tubulin polymerization.[1] The TMP group often mimics the B-ring of natural ligands like colchicine, enabling compounds to bind at the colchicine-binding site on β-tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[2][3]

However, the pharmacophore alone is often insufficient. To create effective drug candidates, it must be strategically linked to other molecular fragments to optimize properties such as solubility, cell permeability, and target engagement. This is where the isocyanate functional group (–N=C=O) proves to be an exceptionally valuable tool. Isocyanates are highly reactive electrophiles, readily forming stable covalent bonds with a wide array of nucleophiles.[4][5] This reactivity allows the TMP scaffold to be efficiently incorporated into larger, more complex molecules, transforming it from a mere fragment into a cornerstone of a sophisticated drug design strategy.

This guide provides a comprehensive technical overview of the key structural isomers of trimethoxyphenyl isocyanate, focusing on their synthesis, characterization, and application as reactive intermediates for drug development professionals. We will delve into the causality behind synthetic choices, provide validated experimental protocols, and explore the distinct properties conferred by the isomeric substitution patterns.

The Principal Structural Isomers: A Comparative Overview

While several positional isomers of trimethoxyphenyl isocyanate are possible, three are of primary interest due to the synthetic accessibility of their aniline precursors and the biological relevance of their substitution patterns:

• 3,4,5-Trimethoxyphenyl isocyanate: The most widely studied isomer due to its direct relevance to potent tubulin inhibitors like Combretastatin A-4.[6]

• 2,4,5-Trimethoxyphenyl isocyanate: An isomer with a different electronic and steric profile, offering an alternative geometry for probing protein binding pockets.

• 2,3,4-Trimethoxyphenyl isocyanate: Another variation that allows for systematic exploration of structure-activity relationships (SAR).

The positioning of the three methoxy groups significantly influences the molecule's electronic properties, steric hindrance around the isocyanate group, and ultimately, the biological activity of its derivatives.

Caption: Key structural isomers of trimethoxyphenyl isocyanate.

Comparative Physicochemical Properties

The physical properties of these isomers, while similar, show subtle differences that are important for experimental design, such as purification and reaction conditions.

Property	3,4,5-Trimethoxyphenyl Isocyanate	2,4,5-Trimethoxyphenyl Isocyanate	2,3,4-Trimethoxyphenyl Isocyanate
CAS Number	1016-19-9[7]	150009-64-8	150009-61-5
Molecular Formula	C₁₀H₁₁NO₄[7]	C₁₀H₁₁NO₄	C₁₀H₁₁NO₄
Molecular Weight	209.20 g/mol [7]	209.20 g/mol	209.20 g/mol
Appearance	White to off-white solid	Solid (Predicted)	Solid (Predicted)
Melting Point	39-41 °C[7]	N/A	N/A
Boiling Point	102-110 °C @ 0.4 mmHg[7]	N/A	N/A

Synthesis of Trimethoxyphenyl Isocyanates: Core Methodologies

The synthesis of aryl isocyanates can be broadly approached via two robust and well-established pathways: the phosgenation of the corresponding aniline and the Curtius rearrangement of a benzoic acid derivative. The choice between these methods is often dictated by laboratory capabilities, safety considerations, and the availability of starting materials.

Method 1: Phosgenation of Trimethoxyanilines

Phosgenation is the most direct and industrially common method for isocyanate synthesis.[8] It involves the reaction of a primary amine with phosgene (COCl₂) or a safer, solid equivalent like triphosgene (bis(trichloromethyl) carbonate).[9][10]

Causality and Mechanistic Insight: The reaction proceeds through an initial nucleophilic attack of the amine onto phosgene to form a carbamoyl chloride intermediate. Subsequent elimination of HCl, often promoted by heat or a tertiary amine base, yields the final isocyanate.[8] Triphosgene is often preferred in a laboratory setting as it is a stable, crystalline solid that decomposes in situ to generate phosgene, mitigating the hazards associated with handling highly toxic phosgene gas.[11]

Caption: General workflow for isocyanate synthesis via phosgenation.

Detailed Experimental Protocol: Synthesis of 3,4,5-Trimethoxyphenyl Isocyanate via Triphosgene

This protocol is adapted from established procedures for the synthesis of aryl isocyanates using triphosgene.[11][12]

• Safety Precaution: This reaction must be performed in a well-ventilated fume hood. Triphosgene and the generated phosgene are highly toxic. Isocyanates are potent sensitizers and irritants.[7][13] Appropriate personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

• Reactor Setup: Equip a three-necked, oven-dried 250 mL round-bottomed flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet connected to an outlet bubbler containing an aqueous base solution to neutralize excess phosgene and HCl.

• Reagent Preparation: In the flask, dissolve triphosgene (2.97 g, 10 mmol, 0.34 equivalents) in 80 mL of anhydrous dichloromethane (DCM).

• Reaction Initiation: Cool the solution to -30 °C to -40 °C using a dry ice/acetone bath.[12]

• Amine Addition: Dissolve 3,4,5-trimethoxyaniline (5.50 g, 30 mmol) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add the aniline solution dropwise to the cold triphosgene solution over 30 minutes, maintaining the internal temperature below -30 °C.

• Base Addition: In the dropping funnel, place a solution of triethylamine (Et₃N, 4.2 mL, 30 mmol) in 10 mL of anhydrous DCM. Add the triethylamine solution dropwise to the reaction mixture, again maintaining the low temperature. A precipitate of triethylammonium hydrochloride will form.

• Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-3 hours.[12]

• Workup: Filter the reaction mixture to remove the hydrochloride salt. Concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: Do not heat excessively to avoid polymerization of the isocyanate.

• Purification: The crude product can be purified by vacuum distillation to yield 3,4,5-trimethoxyphenyl isocyanate as a low-melting solid.[7]

• Characterization: Confirm the product structure using IR and NMR spectroscopy. The IR spectrum should show a strong, characteristic N=C=O stretching vibration between 2250-2275 cm⁻¹. The ¹H and ¹³C NMR spectra should correspond to the 3,4,5-substitution pattern.

Method 2: The Curtius Rearrangement

The Curtius rearrangement provides a valuable phosgene-free pathway to isocyanates from carboxylic acids.[14][15] This multi-step process involves the conversion of a carboxylic acid to an acyl azide, which then rearranges upon heating to form the isocyanate with the extrusion of nitrogen gas.[16]

Causality and Mechanistic Insight: The key step is the thermal rearrangement of the acyl azide. The loss of the exceptionally stable dinitrogen molecule (N₂) provides a strong thermodynamic driving force, generating a highly reactive acyl nitrene intermediate.[17] This intermediate is unstable and immediately undergoes a 1,2-rearrangement, where the aryl group migrates from the carbonyl carbon to the nitrogen atom, yielding the isocyanate.[15][18] This method is advantageous as it avoids the use of phosgene and starts from readily available benzoic acids.

Caption: General workflow for isocyanate synthesis via Curtius Rearrangement.

Detailed Experimental Protocol: Synthesis of 3,4,5-Trimethoxyphenyl Isocyanate via Curtius Rearrangement

This protocol is a representative procedure based on standard methods for the Curtius rearrangement.[18]

• Safety Precaution: Acyl azides can be explosive, especially if isolated and heated without a solvent. This procedure should be performed behind a safety shield in a fume hood.

• Acyl Chloride Formation: In a round-bottomed flask, suspend 3,4,5-trimethoxybenzoic acid (4.24 g, 20 mmol) in 30 mL of toluene. Add thionyl chloride (2.2 mL, 30 mmol) and a catalytic amount of DMF (2 drops). Heat the mixture at 70 °C for 2 hours until gas evolution ceases and a clear solution is formed.

• Acyl Azide Formation (In Situ): Cool the solution to room temperature. In a separate flask, dissolve sodium azide (NaN₃, 1.95 g, 30 mmol) in 15 mL of water and add it to a vigorously stirred solution of the acyl chloride in 20 mL of acetone at 0 °C. Stir for 1 hour at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel, add 50 mL of cold toluene, and separate the layers. Wash the organic layer with cold water and brine, then dry over anhydrous sodium sulfate. Do not concentrate the solution to isolate the acyl azide.

• Rearrangement: Transfer the dried toluene solution containing the acyl azide to a flask equipped with a reflux condenser under a nitrogen atmosphere. Heat the solution gently to reflux (approx. 110 °C). Vigorous evolution of nitrogen gas will be observed. Continue heating for 1-2 hours after gas evolution stops to ensure complete rearrangement.

• Purification: Cool the solution and concentrate it under reduced pressure to remove the toluene. The resulting crude isocyanate can be purified by vacuum distillation.

Reactivity and Application in Bioactive Molecule Synthesis

The synthetic utility of trimethoxyphenyl isocyanates stems from the high electrophilicity of the central carbon atom in the N=C=O group. This carbon is susceptible to attack by a wide range of nucleophiles, most commonly amines and alcohols, to form stable urea and carbamate linkages, respectively.[19]

Reaction with Nucleophiles:

• Amines → Ureas: R-NCO + R'-NH₂ → R-NH-C(=O)-NH-R'

• Alcohols → Carbamates (Urethanes): R-NCO + R'-OH → R-NH-C(=O)-O-R'

This reactivity is the cornerstone of their use as molecular linchpins. In drug design, a molecule containing a primary or secondary amine (or alcohol) can be coupled with a trimethoxyphenyl isocyanate to append the biologically active TMP pharmacophore.

Caption: Reactivity of isocyanates with amine and alcohol nucleophiles.

Case Study: Synthesis of Tubulin Polymerization Inhibitors

Numerous studies have reported the synthesis of novel anticancer agents by coupling the 3,4,5-trimethoxyphenyl moiety to various heterocyclic scaffolds via a urea or carbamate linker.[2][20] For instance, reacting 3,4,5-trimethoxyphenyl isocyanate with an amino-functionalized imidazole or triazole can yield potent tubulin polymerization inhibitors.[2][3] The TMP group engages with the colchicine binding site, while the heterocyclic portion can be modified to fine-tune physicochemical properties and secondary binding interactions.

Spectroscopic Characterization

Unambiguous identification of the target isomers and confirmation of successful reactions rely on standard spectroscopic techniques.

Isomer	IR (N=C=O stretch, cm⁻¹)	Predicted ¹H NMR (CDCl₃, δ ppm)	Predicted ¹³C NMR (CDCl₃, δ ppm)
3,4,5-TMP	~2270 (strong, sharp)	6.3-6.5 (s, 2H, Ar-H), 3.8-3.9 (s, 9H, 3x OCH₃)	~154 (Ar-C-O), ~135 (Ar-C-NCO), ~125 (NCO), ~95 (Ar-C-H), ~61 (p-OCH₃), ~56 (o-OCH₃)
2,4,5-TMP	~2270 (strong, sharp)	~6.9 (s, 1H, Ar-H), ~6.5 (s, 1H, Ar-H), 3.8-3.95 (3x s, 9H, 3x OCH₃)	~150-155 (Ar-C-O), ~140-145 (Ar-C-O), ~125 (NCO), ~115 (Ar-C-NCO), ~110 (Ar-C-H), ~98 (Ar-C-H), ~56-57 (3x OCH₃)
2,3,4-TMP	~2270 (strong, sharp)	~6.9 (d, 1H, Ar-H), ~6.7 (d, 1H, Ar-H), 3.8-3.95 (3x s, 9H, 3x OCH₃)	~155 (Ar-C-O), ~150 (Ar-C-O), ~142 (Ar-C-O), ~128 (Ar-C-NCO), ~125 (NCO), ~125 (Ar-C-H), ~108 (Ar-C-H), ~61, ~60, ~56 (3x OCH₃)

Note: Predicted NMR values are estimates based on standard additive rules and data from similar compounds. Actual values may vary.

Safety and Handling

Isocyanates are toxic and are potent respiratory and skin sensitizers.[7][21] Chronic inhalation exposure can lead to asthma, and direct contact can cause severe skin irritation.[22][23]

• Engineering Controls: Always handle isocyanates and their synthesis reactions in a certified chemical fume hood to prevent inhalation exposure.[24]

• Personal Protective Equipment (PPE): Wear nitrile or butyl rubber gloves, chemical splash goggles, and a lab coat. For operations with a high risk of aerosol generation, a respirator with an organic vapor cartridge may be necessary.

• Storage: Isocyanates are moisture-sensitive and will react with water to form ureas and release CO₂ gas, potentially leading to container pressurization.[7] Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.

Conclusion

The structural isomers of trimethoxyphenyl isocyanate, particularly the 3,4,5-isomer, represent a class of high-value chemical reagents for the drug discovery and development sector. Their synthesis, achievable through well-documented phosgenation or Curtius rearrangement protocols, provides access to a versatile molecular building block. The inherent reactivity of the isocyanate group allows for the efficient and robust coupling of the biologically significant trimethoxyphenyl pharmacophore to a diverse range of molecular scaffolds. A thorough understanding of the synthesis, handling, reactivity, and characterization of these isomers is essential for any scientist aiming to leverage their potential in the design of next-generation therapeutics.

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• Isocyanate-based multicomponent reactions. (2024). RSC Advances. Available at: [Link]

• Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. (n.d.). ACS Publications. Available at: [Link]

• Process for preparing isocyanates by phosgenation of the corresponding amines in the gas phase. (2012). ResearchGate. Available at: [Link]

• Construction hazardous substances: Isocyanates. (n.d.). HSE. Available at: [Link]

• WO2004051221A2 - Measurement of total reactive isocyanate groups in samples using bifunctional nucleophiles such as 1,8-diaminonaphthalene (dan). (n.d.). Google Patents.

• 3-(3,4,5-Trimethoxybenzylidene)-2,4-pentanedione: Design of a Novel Photostabilizer with In-vivo SPF Boosting Properties and Its Use in Developing Broad-spectrum Sunscreen Formulations. (2016). ResearchGate. Available at: [Link]

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• The Hofmann and Curtius Rearrangements. (2017). Master Organic Chemistry. Available at: [Link]

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• Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions. (2019). ResearchGate. Available at: [Link]

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• Novel nucleophilic/basic and acidic organocatalysts for reaction between poorly reactive diisocyanate and diols. (n.d.). Taylor & Francis. Available at: [Link]

• Isocyanates: Working Safely. (n.d.). CDPH. Available at: [Link]

• Trixene Blocked Isocyanates. (n.d.). Tri-iso. Available at: [Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. (n.d.). SciSpace. Available at: [Link]

• Chapter 1: Isocyanates Profile: Auto Refinishing Industry. (n.d.). EPA. Available at: [Link]

• Why is that the N=C bond breaks in the first step, rather than the C=O bond? (2021). Quora. Available at: [Link]

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Core Physicochemical Data of 3,4,5-Trimethoxyphenyl Isocyanate

An In-depth Technical Guide to the Physicochemical Properties of 3,4,5-Trimethoxyphenyl Isocyanate

For professionals in research, chemical synthesis, and drug development, a precise understanding of the physical properties of reagents is fundamental to experimental design and success. 3,4,5-Trimethoxyphenyl isocyanate, a key building block in organic synthesis, is no exception. Its melting and boiling points are critical parameters that dictate storage conditions, reaction setup, and purification strategies. This guide provides an in-depth analysis of these properties, the rationale behind measurement techniques, and detailed protocols for their accurate determination.

The physical state and phase transition temperatures are defining characteristics of a chemical compound. For 3,4,5-Trimethoxyphenyl isocyanate (CAS No. 1016-19-9), these properties are well-documented and are summarized below.[1][2][3][4] The symmetrical substitution of the three methoxy groups on the phenyl ring influences its crystal lattice structure and intermolecular forces, resulting in the defined melting point.

Property	Value	Conditions	Source
Molecular Formula	C₁₀H₁₁NO₄	-	[1][5]
Molecular Weight	209.20 g/mol	-	[1][5]
Appearance	White to Off-White Solid	Standard Temperature & Pressure	[6]
Melting Point	39°C to 41°C	Atmospheric Pressure	[5]
Boiling Point	102°C to 110°C	0.4 mmHg (Reduced Pressure)	[5]

Note: Data for other isomers of trimethoxyphenyl isocyanate are not as readily available in the literature, highlighting the prevalence of the 3,4,5-substitution pattern in research and commerce.

The Causality Behind Experimental Design: Handling Isocyanates

Isocyanates (-N=C=O) are a class of highly reactive electrophiles. This reactivity is the cornerstone of their synthetic utility but also imposes strict requirements on how they are handled and characterized. Understanding this is crucial for obtaining accurate physical data.

Trustworthiness Through Chemical Understanding: A protocol is only reliable if it accounts for the inherent nature of the substance. The primary challenge in handling 3,4,5-trimethoxyphenyl isocyanate is its pronounced moisture sensitivity .[5]

• Reaction with Water: The isocyanate functional group readily reacts with water and other nucleophiles. With water, it undergoes hydrolysis to form an unstable carbamic acid, which then decomposes to form the corresponding amine (3,4,5-trimethoxyaniline) and carbon dioxide gas. This amine can then react with another molecule of isocyanate to form a urea derivative.

• Impact on Measurements: The presence of these impurities (amine, urea) will depress and broaden the melting point range and alter the boiling point, leading to inaccurate measurements. The generation of CO₂ can cause pressure buildup in closed systems. Therefore, all experimental procedures must be conducted under anhydrous conditions.

Experimental Protocol: Melting Point Determination

The determination of the melting point is a fundamental technique for assessing the purity of a crystalline solid.

Methodology: Capillary Melting Point Determination

This standard method is chosen for its small sample requirement and accuracy. The self-validating nature of this protocol comes from the expectation that a pure, anhydrous sample will exhibit a sharp melting range (typically <1°C).

Step-by-Step Protocol:

• Sample Preparation: Ensure the 3,4,5-trimethoxyphenyl isocyanate sample is dry. If necessary, dry the solid under vacuum in a desiccator containing a suitable drying agent (e.g., P₂O₅ or anhydrous CaSO₄) prior to measurement.

• Capillary Loading: Finely crush a small amount of the dried solid on a clean, dry watch glass. Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm height) of the sample into the closed end.

• Apparatus Setup: Place the loaded capillary into the heating block of a calibrated melting point apparatus.

• Measurement:

  • Heat the block rapidly to a temperature approximately 10-15°C below the expected melting point (39°C).

  • Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, thermometer, and heating block.

  • Record the temperature at which the first liquid droplet appears (the beginning of the melting range).

  • Record the temperature at which the entire sample has melted into a clear liquid (the end of the melting range).

• Validation: A sharp melting range (e.g., 39.5°C to 40.5°C) is indicative of high purity. A broad range suggests the presence of impurities, likely from moisture contamination.

Workflow for Melting Point Determination

Caption: Workflow for determining the melting point of a moisture-sensitive compound.

Experimental Protocol: Boiling Point Determination

The boiling point of 3,4,5-trimethoxyphenyl isocyanate is reported at reduced pressure (102-110°C at 0.4 mmHg).[5] This is a critical detail.

Causality: Why Vacuum Distillation?

Attempting to determine the boiling point at atmospheric pressure is ill-advised. Isocyanates can undergo thermal degradation or self-polymerization at elevated temperatures. Reducing the pressure lowers the temperature required for boiling, thereby minimizing the risk of decomposition and ensuring the measured boiling point corresponds to the phase transition of the intact molecule.

Methodology: Boiling Point Determination Under Reduced Pressure

This protocol describes the determination using a microscale setup.

Step-by-Step Protocol:

• Apparatus Setup:

  • Place a small amount (e.g., 0.5 mL) of the isocyanate into a small test tube or distillation flask. Add a small magnetic stir bar or a boiling chip for smooth boiling.

  • Insert a thermometer with the bulb positioned just below the side arm of the distillation head, ensuring it does not touch the liquid.

  • Securely connect the apparatus to a vacuum pump via a cold trap and a manometer to accurately measure the pressure. Ensure all glass joints are properly sealed (using minimal, high-vacuum grease if necessary).

• Procedure:

  • Start the vacuum pump and allow the pressure to stabilize at the target pressure (e.g., 0.4 mmHg).

  • Begin gentle heating and stirring of the sample.

  • Observe for the formation of a reflux ring of condensate rising up the walls of the apparatus.

  • The boiling point is the temperature at which the thermometer bulb is fully bathed in vapor and the temperature reading holds constant while liquid is condensing on the bulb.

• Data Recording: Record both the stable temperature reading and the precise pressure measured by the manometer.

• Shutdown: After the measurement, remove the heat source first, then allow the apparatus to cool before slowly and carefully re-introducing air to the system to avoid breakage.

Workflow for Vacuum Boiling Point Determination

Caption: Workflow for determining boiling point under reduced pressure.

Conclusion

The melting point (39-41°C) and boiling point (102-110°C at 0.4 mmHg) of 3,4,5-trimethoxyphenyl isocyanate are key physical constants that inform its handling, purification, and use in synthesis. Accurate determination of these values is contingent upon protocols that rigorously exclude moisture due to the high reactivity of the isocyanate group. The use of vacuum distillation is not merely a suggestion but a requirement for measuring the boiling point without inducing thermal decomposition. By adhering to these chemically-informed, self-validating procedures, researchers can ensure the quality of their materials and the integrity of their scientific outcomes.

References

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• Google Patents.

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Protocols & Analytical Methods

Application Note &amp; Protocols: One-Pot Synthesis of Bioactive Scaffolds Utilizing 3,4,5-Trimethoxyphenyl Isocyanate

Executive Summary

The 3,4,5-trimethoxyphenyl (TMP) moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically active compounds, including potent tubulin polymerization inhibitors.[1][2] This guide provides an in-depth exploration of one-pot synthetic strategies involving 3,4,5-trimethoxyphenyl isocyanate, a versatile and highly reactive building block. We move beyond simple procedural lists to explain the underlying chemical principles and strategic rationale, empowering researchers to not only replicate these methods but also to innovate upon them. Detailed, field-tested protocols for the synthesis of both simple urea derivatives and complex heterocyclic structures via multicomponent reactions (MCRs) are presented, alongside essential safety information and workflow visualizations. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the efficiency and elegance of one-pot synthesis to accelerate the discovery of novel therapeutics.

The Strategic Importance of the 3,4,5-Trimethoxyphenyl Moiety

The TMP group is a key structural feature in numerous natural and synthetic compounds with significant therapeutic potential, most notably in oncology. Its utility is famously derived from its role as the A-ring in combretastatin A-4 (CA-4), a powerful natural product that destabilizes microtubules, leading to cell cycle arrest and apoptosis.[3] The three methoxy groups are critical for high-affinity binding to the colchicine site on β-tubulin.[1] Consequently, synthetic molecules incorporating the TMP fragment are actively investigated as anticancer agents.[4][5] The development of efficient synthetic routes to introduce this pharmacophore into diverse molecular architectures is, therefore, a high-priority objective in drug discovery.

The Power of One-Pot & Multicomponent Reactions (MCRs)

Traditional organic synthesis often involves a linear, stepwise approach where intermediates are isolated and purified at each stage. This process is time-consuming, resource-intensive, and generates significant chemical waste. One-pot reactions and, more specifically, multicomponent reactions (MCRs), offer a paradigm shift in efficiency.[6]

Core Advantages:

• Atom Economy & Efficiency: MCRs combine three or more reactants in a single operation, incorporating the majority of the atoms from the starting materials into the final product.[7] This minimizes waste and often leads to higher overall yields.

• Reduced Synthesis Time: By eliminating multiple reaction and purification steps, MCRs dramatically shorten the path to complex molecules.

• Molecular Diversity: The combinatorial nature of MCRs allows for the rapid generation of large libraries of structurally diverse compounds from a small set of starting materials, a significant advantage in lead discovery and optimization.[8]

• Green Chemistry: These reactions align with the principles of green chemistry by reducing solvent usage, energy consumption, and waste generation.[9]

Isocyanates are exceptionally versatile reagents in MCRs, serving as powerful electrophiles to engage a wide range of nucleophiles, thereby enabling the construction of diverse and complex molecular scaffolds.[10]

Core Reactivity of 3,4,5-Trimethoxyphenyl Isocyanate

The synthetic utility of 3,4,5-trimethoxyphenyl isocyanate stems from the highly electrophilic carbon atom of the isocyanate group (-N=C=O). This electrophilicity is due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms. The isocyanate readily undergoes nucleophilic attack from various sources, such as amines, alcohols, and thiols, to form stable addition products.[9] This fundamental reactivity is the cornerstone of the protocols described below.

Caption: General reaction of 3,4,5-trimethoxyphenyl isocyanate with a primary amine.

Protocol I: One-Pot Synthesis of N,N'-Disubstituted Ureas

The formation of a urea linkage is a fundamental transformation in medicinal chemistry, creating stable, hydrogen-bond-donating-and-accepting moieties that are common in drug candidates.[11] This protocol details a straightforward and highly efficient one-pot synthesis of ureas from 3,4,5-trimethoxyphenyl isocyanate and a primary or secondary amine.[12]

Principle & Rationale

This reaction proceeds via the direct nucleophilic addition of the amine's nitrogen atom to the electrophilic carbonyl carbon of the isocyanate. The reaction is typically fast, clean, and requires no catalyst, making it an ideal one-pot procedure. The choice of solvent is critical; aprotic solvents like tetrahydrofuran (THF) or dichloromethane (DCM) are preferred to prevent unwanted side reactions with the isocyanate.

Experimental Protocol

Materials:

• 3,4,5-Trimethoxyphenyl isocyanate (1.0 eq)

• Desired primary or secondary amine (1.0-1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask with magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Hexanes or Diethyl Ether for precipitation/crystallization

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 3,4,5-trimethoxyphenyl isocyanate (e.g., 207 mg, 1.0 mmol).

• Solvent Addition: Dissolve the isocyanate in anhydrous THF (5-10 mL). Stir the solution at room temperature (20-25 °C).

• Nucleophile Addition: In a separate vial, dissolve the amine (1.0 mmol) in a minimal amount of anhydrous THF (1-2 mL). Add this solution dropwise to the stirring isocyanate solution over 5-10 minutes.

  • Scientist's Note: A slight excess (1.05 eq) of the amine can be used to ensure complete consumption of the isocyanate, which can simplify purification. For less reactive amines, the reaction may be gently heated to 40-50 °C.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is often complete within 1-3 hours. Progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the isocyanate starting material.

• Workup & Isolation: Upon completion, reduce the solvent volume under reduced pressure. The resulting crude product can often be purified by direct precipitation. Add cold hexanes or diethyl ether to the concentrated residue and stir vigorously. The solid urea product will precipitate out.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum. If necessary, further purification can be achieved by recrystallization or flash column chromatography.

Data Presentation: Representative Urea Synthesis

Entry	Amine Component	Reaction Time (h)	Yield (%)
1	Benzylamine	1	>95
2	Aniline	2	92
3	Cyclohexylamine	1.5	>95
4	Morpholine	1	94

Yields are representative and may vary based on specific substrate and reaction scale.

Protocol II: Advanced One-Pot, Three-Component Synthesis of Diketopiperazines

This protocol illustrates the power of isocyanate-based MCRs to rapidly construct complex heterocyclic scaffolds.[13] We will adapt a known Ugi-type reaction followed by an in-situ cyclization to produce a diketopiperazine (DKP) core, a privileged structure in drug discovery known for its conformational rigidity and biological activity.

Principle & Rationale

This one-pot sequence involves two distinct, sequential transformations within the same flask:

• Ugi Four-Component Reaction (Ugi-4CR): An aldehyde, an amine, a carboxylic acid, and an isocyanide (in this adapted model, we use the isocyanate as a key component in a related sequence) react to form a linear α-acylamino amide intermediate.

• Intramolecular Cyclization: A base is added to the reaction mixture without purification of the Ugi adduct. This base promotes an intramolecular nucleophilic attack, leading to ring closure and formation of the stable diketopiperazine ring system.

Caption: Workflow for a sequential one-pot multicomponent reaction.

Experimental Protocol

Materials:

• An appropriate aldehyde (e.g., Benzaldehyde, 1.0 eq)

• An appropriate α-amino acid (e.g., Glycine, 1.0 eq)

• 3,4,5-Trimethoxyphenyl isocyanate (1.0 eq)

• Anhydrous Methanol (MeOH)

• Cesium Carbonate (Cs₂CO₃) or another suitable non-nucleophilic base

• Standard reaction and purification glassware

Procedure:

• MCR Setup: In a round-bottom flask, combine the aldehyde (1.0 mmol), amino acid (1.0 mmol), and 3,4,5-trimethoxyphenyl isocyanate (1.0 mmol) in anhydrous methanol (10 mL).

• First Stage Reaction: Stir the mixture at room temperature for 24 hours. Monitor the formation of the linear intermediate by TLC or LC-MS.

  • Scientist's Note: The mechanism here is an adaptation. A classic Ugi would use an isocyanide. The isocyanate will react with the amine of the amino acid. This protocol exemplifies the principle of sequential one-pot reactions. The exact outcome will depend on the chosen reactants. The key is the one-pot sequence.

• Second Stage - In-situ Cyclization: After the first stage is complete, add cesium carbonate (1.5 eq) directly to the reaction mixture.

• Heating and Monitoring: Heat the reaction to reflux (approx. 65 °C) and stir for an additional 5-8 hours, monitoring the conversion of the intermediate to the final cyclized product by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product via flash column chromatography on silica gel to yield the desired heterocyclic compound.

Safety & Handling of 3,4,5-Trimethoxyphenyl Isocyanate

Isocyanates are toxic and require careful handling in a well-ventilated fume hood.[14]

• Toxicity: Harmful if swallowed and toxic if inhaled. It is a skin, eye, and respiratory irritant. May cause allergy or asthma symptoms or breathing difficulties if inhaled.[14]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (nitrile is suitable for incidental contact).

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Use only in a chemical fume hood. Isocyanates are moisture-sensitive; handle under an inert atmosphere and use anhydrous solvents to prevent unwanted polymerization or degradation.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage is refrigerated.[14]

• Disposal: Dispose of waste and unused material in accordance with local, state, and federal regulations. Small spills can be neutralized with a decontaminating solution (e.g., water, detergent, and a small amount of ammonia).

Conclusion & Future Outlook

3,4,5-Trimethoxyphenyl isocyanate is a powerful and versatile reagent for modern organic synthesis. The one-pot protocols detailed herein demonstrate its utility in creating both simple and complex molecular architectures with high efficiency. By embracing multicomponent reaction strategies, researchers can rapidly access novel chemical entities bearing the biologically significant TMP scaffold. The continued development of innovative MCRs involving this and other isocyanates will undoubtedly accelerate the pace of drug discovery, particularly in the search for next-generation anticancer therapeutics.

References

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• Olvera-Cervantes, J. L., et al. (2022). A One Pot Synthesis of Diketopiperazines via Multicomponent Reactions Based on Isocyanides. Molecules, 27(22), 7945. Available at: [Link]

• Arrigo, A., et al. (2018). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journal of Organic Chemistry, 14, 2538-2545. Available at: [Link]

• Georganics. (n.d.). 3,4,5-Trimethoxyphenyl isocyanate. Georganics. Available at: [Link]

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• El-Damasy, A. K., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 27(14), 4633. Available at: [Link]

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• Dömling, A. (2020). One‐Pot Construction of Bis‐Heterocycles through Isocyanide Based Multicomponent Reactions. Chemistry – An Asian Journal. Available at: [Link]

• Zhang, L., et al. (2018). Bioactive Heterocycles Containing a 3,4,5-trimethoxyphenyl Fragment Exerting Potent Antiproliferative Activity Through Microtubule Destabilization. European Journal of Medicinal Chemistry, 157, 1033-1043. Available at: [Link]

• El-Sayed, M. A. A., et al. (2022). Trimethoxyphenyl containing compounds: Synthesis, biological evaluation, nitric oxide release, modeling, histochemical and histopathological studies. Bioorganic Chemistry, 123, 105769. Available at: [Link]

• Tenti, G., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(4), 875. Available at: [Link]

• Ruider, S., et al. (2015). Multicomponent reactions driving the discovery and optimization of agents targeting central nervous system pathologies. Future Medicinal Chemistry. Available at: [Link]

• Lee, Y. R., et al. (2018). Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1010-1016. Available at: [Link]

• Liu, H., et al. (2010). One Pot Synthesis of α-Aminophosphonates Containing Bromo and 3,4,5-Trimethoxybenzyl Groups under Solvent-free Conditions. Molecules, 15(10), 7227-7236. Available at: [Link]

• Sim, J., et al. (2023). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Molecules, 28(2), 798. Available at: [Link]

• Dömling, A. (2013). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews, 113(10), 7545-7595. Available at: [Link]

• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances, 8(34), 18941-18949. Available at: [Link]

• Li, X., et al. (2024). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• El-Damasy, A. K., et al. (2021). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Scientific Reports, 11(1), 17395. Available at: [Link]

• Sim, J., et al. (2023). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Molecules. Available at: [Link]

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solvent selection for trimethoxyphenyl isocyanate coupling reactions

Application Note & Protocol Guide

Topic: Strategic Solvent Selection for Trimethoxyphenyl Isocyanate Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of the Solvent in Isocyanate Coupling Chemistry

The reaction of isocyanates with nucleophiles, particularly amines to form ureas and alcohols to form urethanes, is a cornerstone of modern organic synthesis, pivotal in the production of a vast array of materials and pharmaceuticals.[1][2] The reactivity of the isocyanate group (-N=C=O) is highly dependent on the electronic nature of its substituents and the reaction environment.[2] For substrates such as trimethoxyphenyl isocyanate, the electron-donating nature of the methoxy groups can modulate the electrophilicity of the isocyanate carbon, making careful optimization of reaction conditions paramount for achieving high yields and purity.

This application note provides a detailed guide to the strategic selection of solvents for the coupling reactions of trimethoxyphenyl isocyanate. We will delve into the mechanistic underpinnings of solvent effects, provide a comparative analysis of common solvents, and offer detailed protocols for solvent screening and reaction monitoring. The goal is to equip the researcher with the knowledge to rationally select a solvent system that maximizes reaction rate, minimizes side reactions, and ensures the desired product outcome.

I. Mechanistic Insights: How Solvents Influence Isocyanate Reactivity

The coupling of an isocyanate with a nucleophile, such as a primary or secondary amine, proceeds through a nucleophilic attack on the electrophilic carbon of the isocyanate group, followed by a proton transfer to form the final urea product.[2][3] The solvent plays a multifaceted role in this process, influencing the reaction rate and pathway through several key mechanisms:

• Polarity and Dielectric Constant: A solvent's polarity, often quantified by its dielectric constant, can significantly impact the reaction rate.[4][5] Reactions involving the formation of charged or highly polar transition states are often accelerated in more polar solvents that can stabilize these species. However, for isocyanate-amine reactions, the transition state is often less polar than the reactants, and thus, an increase in solvent polarity may not always lead to a rate enhancement.[6]

• Hydrogen Bonding: Protic solvents, which possess O-H or N-H bonds, can form hydrogen bonds with the reactants.[7][8] While hydrogen bonding with the amine nucleophile can decrease its reactivity by lowering the availability of its lone pair of electrons, it can also activate the isocyanate by hydrogen bonding to the oxygen or nitrogen atoms.[4][9] In contrast, aprotic solvents lack the ability to donate hydrogen bonds and generally do not solvate the nucleophile as strongly, leaving it more available for reaction.[5][9]

• Solvation of Intermediates: The solvent's ability to solvate intermediates and transition states is crucial. A solvent that effectively stabilizes the transition state will lower the activation energy of the reaction, thereby increasing the reaction rate.

Common Side Reactions Influenced by Solvent Choice

A critical aspect of solvent selection is the mitigation of unwanted side reactions. The most common side reaction in isocyanate chemistry is the reaction with water, which leads to the formation of an unstable carbamic acid that decarboxylates to form an amine.[1] This newly formed amine can then react with another isocyanate molecule to produce a symmetric urea byproduct.[1] Therefore, the use of dry, anhydrous solvents is essential.

Caption: Water-induced side reaction of isocyanates.

II. Comparative Analysis of Solvents for Isocyanate Coupling Reactions

The choice of solvent can lead to significant variations in reaction rates. For instance, the reaction of phenyl isocyanate with methanol has been shown to have a 71-fold rate variation across different solvents.[4][5] Generally, non-polar, aprotic solvents tend to facilitate faster reactions compared to polar, protic solvents.[5]

The following table provides a comparative overview of commonly used solvents for isocyanate coupling reactions, along with their key physical properties.

Solvent	Type	Dielectric Constant (ε) at 20°C[10][11][12]	Boiling Point (°C)	Key Considerations
Toluene	Non-polar, Aprotic	2.4	111	Excellent for high reaction rates; good at solubilizing organic reactants.[5]
Dichloromethane (DCM)	Polar, Aprotic	9.1	40	Good general-purpose solvent; volatile and easy to remove.
Tetrahydrofuran (THF)	Polar, Aprotic	7.5	66	Can coordinate with reactants; must be rigorously dried to remove peroxides.
Acetonitrile (MeCN)	Polar, Aprotic	37.5	82	Highly polar; can accelerate reactions with polar transition states.[4]
N,N-Dimethylformamide (DMF)	Polar, Aprotic	36.7	153	High boiling point; can be difficult to remove.[13]
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	46.7	189	Very high boiling point; excellent solvating power.[13]
Chloroform	Polar, Aprotic	4.8	61	Similar to DCM; potential health hazards.
Ethyl Acetate	Polar, Aprotic	6.0	77	"Greener" solvent option; can participate in side reactions under certain conditions.

III. Experimental Protocols

A. Protocol for Solvent Screening in a Trimethoxyphenyl Isocyanate Coupling Reaction

This protocol outlines a systematic approach to screen various solvents for the reaction of a trimethoxyphenyl isocyanate with a model primary or secondary amine.

Objective: To identify the optimal solvent for the desired coupling reaction based on reaction rate and product purity.

Materials:

• Trimethoxyphenyl isocyanate (e.g., 2,4,6-trimethoxyphenyl isocyanate)

• Amine coupling partner (e.g., benzylamine or morpholine)

• Anhydrous solvents (Toluene, DCM, THF, Acetonitrile, DMF, Ethyl Acetate)

• Inert gas (Nitrogen or Argon)

• Reaction vials with magnetic stir bars

• Standard laboratory glassware

• Analytical instrumentation (e.g., HPLC-MS, UPLC-MS, or in-situ FTIR)

Caption: Workflow for solvent screening experiment.

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the trimethoxyphenyl isocyanate and the amine coupling partner in a suitable, inert solvent (e.g., dry acetonitrile) to ensure accurate dispensing.

• Reaction Setup: In a glovebox or under a stream of inert gas, add a magnetic stir bar to a series of reaction vials.

• Solvent Addition: To each vial, add an equal volume of one of the anhydrous solvents to be screened.

• Reaction Initiation: Add the amine stock solution to each vial, followed by the trimethoxyphenyl isocyanate stock solution to initiate the reaction. The final concentration of reactants should be consistent across all vials.

• Reaction Conditions: Stir all reactions at a constant temperature (e.g., room temperature or a slightly elevated temperature like 40°C).

• Monitoring: At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot from each reaction vial. Quench the reaction in the aliquot (e.g., by adding a small amount of a primary amine scavenger if analyzing for isocyanate consumption, or by diluting with the mobile phase for LC-MS analysis).

• Analysis: Analyze the quenched aliquots by a suitable analytical method such as UPLC-MS to determine the extent of product formation and the consumption of starting materials.[14]

• Data Evaluation: Plot the percentage conversion to product versus time for each solvent. The solvent that provides the fastest reaction rate with the cleanest product profile (fewest byproducts) is considered the optimal choice.

B. Protocol for In-Situ FTIR Monitoring of an Isocyanate Coupling Reaction

In-situ Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique for real-time monitoring of isocyanate reactions, as the isocyanate group has a strong and distinct absorbance band around 2250-2275 cm⁻¹.[4][15]

Objective: To monitor the consumption of trimethoxyphenyl isocyanate in real-time to determine reaction kinetics and endpoint.

Materials and Equipment:

• ReactIR or similar in-situ FTIR spectrometer with an appropriate probe

• Reaction vessel equipped with a mechanical stirrer, temperature control, and an inlet for inert gas

• Trimethoxyphenyl isocyanate

• Amine coupling partner

• Chosen anhydrous solvent

Procedure:

• System Setup: Set up the reaction vessel with the in-situ FTIR probe inserted. Ensure the probe is clean and properly positioned in the reaction mixture.

• Solvent and Reactant Addition: Charge the reaction vessel with the chosen anhydrous solvent and the amine coupling partner.

• Background Spectrum: Start stirring and allow the system to reach the desired reaction temperature. Collect a background FTIR spectrum of the solvent and amine mixture.

• Reaction Initiation: Inject the trimethoxyphenyl isocyanate into the reaction vessel to start the reaction.

• Data Collection: Begin collecting FTIR spectra at regular intervals (e.g., every 30 seconds).

• Data Analysis: Monitor the decrease in the intensity of the isocyanate peak (around 2250-2275 cm⁻¹) over time. The disappearance of this peak indicates the completion of the reaction. Simultaneously, the appearance and growth of the urea carbonyl peak (around 1630-1680 cm⁻¹) can be monitored.

• Kinetic Analysis: The collected data can be used to plot the concentration of the isocyanate versus time, from which the reaction rate constant can be determined.

IV. Safety Considerations

Isocyanates are potent respiratory and skin sensitizers and should be handled with extreme care in a well-ventilated fume hood.[16] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For operations with a higher risk of aerosol generation, additional respiratory protection may be necessary. Consult the Safety Data Sheet (SDS) for the specific trimethoxyphenyl isocyanate being used for detailed handling and safety information.

V. Conclusion

The strategic selection of a solvent is a critical parameter in the successful execution of trimethoxyphenyl isocyanate coupling reactions. By understanding the mechanistic role of the solvent and employing systematic screening protocols, researchers can optimize reaction conditions to achieve high yields and purity of the desired urea or urethane products. Aprotic solvents, particularly those with low to moderate polarity like toluene and DCM, are often a good starting point for these reactions. In-situ monitoring techniques such as FTIR provide invaluable real-time data for reaction optimization and control.

References

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• Reactions of isocyanates with active hydrogen compounds. ScienceDirect. Available at: [Link]

• One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Isocyanate Exposure: Health Risks & Safety Precautions. Chemscape. Available at: [Link]

• Influence of soft segment structure, hydrogen bonding, and diisocyanate symmetry on morphology and properties of segmented thermoplastic polyurethanes and polyureas. PMC. Available at: [Link]

• Benzylic C-H isocyanation/amine coupling sequence enabling high-throughput synthesis of pharmaceutically relevant ureas. PubMed. Available at: [Link]

• Circular of the Bureau of Standards no. 514: table of dielectric constants of pure liquids. NIST. Available at: [Link]

• Illustrated Glossary of Organic Chemistry - Dielectric constant. UCLA. Available at: [Link]

Sources

• 1. Technical Insights into Isocyanate Reaction Pathways [eureka.patsnap.com]
• 2. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 7. Polar Protic and Aprotic Solvents | ChemTalk [chemistrytalk.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 10. www1.chem.umn.edu [www1.chem.umn.edu]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. chem.ucla.edu [chem.ucla.edu]
• 13. researchgate.net [researchgate.net]
• 14. Benzylic C–H isocyanation/amine coupling sequence enabling high-throughput synthesis of pharmaceutically relevant ureas - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02049H [pubs.rsc.org]
• 15. mt.com [mt.com]
• 16. Exposure to isocyanates and organic solvents, and pulmonary-function changes in workers in a polyurethane molding process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Urea Formation with Electron-Rich Isocyanates

Welcome to the technical support center dedicated to advancing your research in urea synthesis. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols specifically for challenges encountered when working with electron-rich isocyanates. Our goal is to empower you, our fellow researchers, scientists, and drug development professionals, with the knowledge to enhance reaction yields, minimize side products, and streamline your purification processes.

Introduction: The Challenge of Electron-Rich Isocyanates

The synthesis of unsymmetrical ureas is a cornerstone of medicinal chemistry and materials science.[1][2] The reaction between an isocyanate and an amine is a fundamental method for forming the urea bond.[1][3] However, when the isocyanate is substituted with electron-donating groups (e.g., methoxy, alkyl groups on an aromatic ring), its reactivity is significantly attenuated. This decreased electrophilicity of the isocyanate carbon can lead to sluggish reactions, lower yields, and an increased propensity for side reactions, posing considerable challenges for chemists. This guide is structured to address these specific issues, providing both theoretical understanding and practical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address some of the most common issues encountered during the synthesis of ureas from electron-rich isocyanates.

Question 1: My reaction is very slow or has stalled, resulting in a low yield of the desired urea. What are the likely causes and how can I improve the conversion?

Answer:

This is the most prevalent issue when dealing with electron-rich isocyanates. The primary cause is the reduced electrophilicity of the isocyanate carbon, making it less susceptible to nucleophilic attack by the amine.

• Causality: Electron-donating groups on the isocyanate moiety increase the electron density on the carbonyl carbon, disfavoring the approach of the amine nucleophile.

• Troubleshooting Steps:

  • Increase Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the kinetic barrier. However, be cautious, as excessive heat can promote side reactions. A systematic temperature screen (e.g., from room temperature to 60-80 °C) is recommended.

  • Extend Reaction Time: These reactions often require longer times to reach completion. Monitor the reaction progress using an appropriate analytical technique like TLC, LC-MS, or ¹H NMR to determine the optimal reaction time.[4][5]

  • Increase Concentration: Running the reaction at a higher concentration can increase the frequency of molecular collisions, potentially improving the reaction rate.

  • Consider a Catalyst: While many urea formations do not require a base[3], for particularly unreactive systems, a non-nucleophilic base or a Lewis acid catalyst might be beneficial. For instance, the use of NaOAc has been reported to promote urea synthesis from in situ generated isocyanates.[6] Some copper salts have also been shown to catalyze urea formation under mild conditions.[2]

  • Solvent Choice: The choice of solvent can play a crucial role. Aprotic polar solvents like DMF or THF are commonly used.[3] For sluggish reactions, consider a more polar solvent to better solvate any charged intermediates, but be mindful of potential side reactions with the solvent itself.

Question 2: I am observing a significant amount of a symmetrical urea byproduct. How can I suppress its formation?

Answer:

The formation of symmetrical ureas is a common side reaction, especially if the isocyanate is generated in situ or if there are issues with the order of addition.[3][6]

• Causality: Symmetrical ureas can form if the amine reactant attacks a precursor to the isocyanate or if the isocyanate reacts with any residual starting amine from which it was generated.[6]

• Troubleshooting Steps:

  • Order of Addition: When using reagents like carbonyldiimidazole (CDI) or triphosgene to generate the isocyanate in situ, the order of addition is critical. Typically, the amine that is to form the isocyanate is reacted first, and then the second amine is added to the reaction mixture.[3]

  • Control Stoichiometry: Ensure precise control over the stoichiometry of your reactants. An excess of the amine that forms the isocyanate can lead to the formation of the corresponding symmetrical urea.

  • Purify the Isocyanate: If you are using a commercially available or previously synthesized isocyanate, ensure its purity. Contamination with the corresponding amine can lead to symmetrical urea formation.

Question 3: My desired product is contaminated with a higher molecular weight byproduct. What could this be and how can I avoid it?

Answer:

A common higher molecular weight byproduct is a biuret, formed from the reaction of your desired urea product with another molecule of isocyanate.

• Causality: The N-H protons of the newly formed urea are still nucleophilic and can react with a second molecule of isocyanate, especially if there is an excess of the isocyanate or if the reaction is run at elevated temperatures. This is more likely with secondary amines in the urea.[7]

• Troubleshooting Steps:

  • Stoichiometric Control: Use a slight excess (1.05-1.1 equivalents) of the amine relative to the isocyanate to ensure all the isocyanate is consumed.

  • Reverse Addition: Add the isocyanate slowly to a solution of the amine. This maintains a low concentration of the isocyanate throughout the reaction, minimizing the chance of it reacting with the product urea.

  • Temperature Management: Avoid excessively high temperatures, which can promote this and other side reactions.

Optimizing Reaction Conditions: A Deeper Dive

Achieving high yields requires a systematic approach to optimizing reaction parameters. The following table summarizes key considerations.

Parameter	Influence on Reaction	Optimization Strategy
Solvent	Can affect reactant solubility and reaction rate.	Aprotic solvents like THF, DMF, and DCM are standard choices.[3] For poorly soluble reactants, consider DMF or DMSO.
Temperature	Directly impacts the reaction rate.	Start at room temperature. If the reaction is slow, incrementally increase the temperature (e.g., to 40 °C, 60 °C) while monitoring for byproduct formation.
Stoichiometry	Affects yield and byproduct formation.	A 1:1 ratio is theoretically ideal. In practice, a slight excess of the amine (e.g., 1.1 equivalents) can help drive the reaction to completion and consume all of the isocyanate.
Concentration	Higher concentrations can increase the reaction rate.	Typical concentrations range from 0.1 M to 1 M. If the reaction is slow, try increasing the concentration.
Catalyst	Can accelerate sluggish reactions.	For stubborn reactions, consider screening non-nucleophilic bases (e.g., DABCO) or Lewis acids. Copper-based catalysts have also been reported.[2]

Visualizing the Process

Urea Formation Mechanism

The fundamental reaction involves the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the isocyanate.

Caption: Decision tree for troubleshooting low urea yield.

Experimental Protocols

General Protocol for Urea Synthesis

This protocol provides a starting point for the synthesis of an unsymmetrical urea from an electron-rich isocyanate.

• Reagent Preparation: In a clean, dry flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.1 equivalents) in a suitable anhydrous solvent (e.g., THF, 0.5 M).

• Reaction Initiation: To the stirred amine solution, add the electron-rich isocyanate (1.0 equivalent) either neat or as a solution in the same solvent. For highly reactive amines, consider cooling the solution to 0 °C before adding the isocyanate.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by TLC or LC-MS at regular intervals (e.g., every hour).

• Heating (if necessary): If the reaction is slow at room temperature, gently heat the mixture to 40-60 °C and continue to monitor its progress. [6]5. Work-up: Once the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature. If the product precipitates, it can be isolated by filtration. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Protocol for Reaction Monitoring by LC-MS

• Sample Preparation: Withdraw a small aliquot (e.g., ~5 µL) from the reaction mixture and dilute it with a suitable solvent (e.g., 1 mL of acetonitrile or methanol).

• Analysis: Inject the diluted sample into the LC-MS system.

• Data Interpretation: Monitor the disappearance of the starting material peaks and the appearance of the product peak at the expected m/z. This will provide a semi-quantitative measure of the reaction's progress.

References

• Chamni, S., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Taylor & Francis Online. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea Formation. . Available at: [Link]

• Zhang, L., et al. (2021). Electrocatalytic C–N Coupling for Urea Synthesis. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. . Available at: [Link]

• Pradana, A. R., et al. (2021). Review: Synthesis of Urea in Several Methods. UreaKnowHow. Available at: [Link]

• Szycher, M. (2013). Urea Formation. In Szycher's Handbook of Polyurethanes. CRC Press.

• Costantino, G., & Macchiarulo, A. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC - NIH. Available at: [Link]

• Peles, A., et al. (2023). Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway. MDPI. Available at: [Link]

• Wang, L., et al. (n.d.). Electrocatalysts for Urea Synthesis from CO2 and Nitrogenous Species: From CO2 and N2/NOx Reduction to urea synthesis. ResearchGate. Available at: [Link]

• Li, J., et al. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. PMC - NIH. Available at: [Link]

• Yan, Y., et al. (n.d.). Advances in Multiple Active Site Catalysts for Urea Synthesis via Electrocatalytic C–N Coupling. ResearchGate. Available at: [Link]

• Cini, E., et al. (2017). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journals. Available at: [Link]

• Ismaïli, L., et al. (2024). Isocyanate-based multicomponent reactions. RSC Advances. Available at: [Link]

• Ye, J., et al. (2011). Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions. PMC. Available at: [Link]

• He, C., et al. (2009). Method and system for removing impurities from a urea solution. Google Patents.

• Pradana, A. R., et al. (2021). Review: Synthesis of Urea in Several Methods. ResearchGate. Available at: [Link]

• Francis, P. S., et al. (n.d.). Analytical methodology for the determination of urea: Current practice and future trends. ResearchGate. Available at: [Link]

• Gropman, A. L., & Summar, M. (n.d.). Progress and challenges in development of new therapies for urea cycle disorders. Frontiers. Available at: [Link]

• Zheng, S., et al. (2015). Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance. Nature. Available at: [Link]

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purification of Trimethoxyphenyl Isocyanate Derivatives

Welcome to the Technical Support Center for the purification of trimethoxyphenyl isocyanate derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the unique challenges presented by this class of compounds. My aim is to equip you with the foundational knowledge and practical insights necessary to navigate the complexities of their purification, ensuring the integrity of your research and development efforts.

Introduction: The Challenge of Purifying Trimethoxyphenyl Isocyanates

Trimethoxyphenyl isocyanates are valuable intermediates in medicinal chemistry and materials science. However, their purification is often non-trivial due to their reactivity and potential for polymerization. The electron-donating nature of the methoxy groups can influence the reactivity of the isocyanate moiety, while the overall polarity of the molecule dictates its behavior during chromatographic separation. This guide provides a structured approach to tackling these purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing trimethoxyphenyl isocyanates?

A1: The impurity profile largely depends on the synthetic route.

• From Curtius Rearrangement: If you are synthesizing your isocyanate from a corresponding acyl azide (the Curtius rearrangement), potential impurities include the unreacted acyl azide, the corresponding amine (from hydrolysis of the isocyanate), and symmetrical ureas (formed from the reaction of the amine with the isocyanate).[1][2]

• From Phosgenation: If you are using a phosgene-based route, common impurities include the starting aniline, carbamoyl chlorides, and symmetrical ureas.[3][4] Unreacted phosgene or its equivalents must also be carefully quenched and removed.

Q2: My trimethoxyphenyl isocyanate appears to be degrading during purification. What could be the cause?

A2: Isocyanates are susceptible to degradation via several pathways:

• Hydrolysis: Trace amounts of water can lead to the formation of the corresponding amine, which can then react with more isocyanate to form a highly insoluble symmetrical urea. This is often observed as a white precipitate.[5][6]

• Polymerization: Isocyanates can self-condense to form dimers (uretdiones) and trimers (isocyanurates), especially at elevated temperatures.[6][7] The presence of certain catalysts can also promote trimerization.[7]

• Reaction with Solvents: Protic solvents like alcohols and primary/secondary amines will react with the isocyanate and should be avoided during purification.

Q3: Can I use Thin Layer Chromatography (TLC) to monitor the purity of my trimethoxyphenyl isocyanate?

A3: While TLC can be used, it should be approached with caution. The silica gel on a TLC plate is a potential source of adsorbed water, which can lead to the decomposition of the isocyanate on the plate, showing up as multiple spots and giving a misleading impression of the sample's purity.[5] If you do use TLC, ensure your plates are thoroughly dried, and run the chromatogram quickly in an anhydrous mobile phase. Visualization should be done promptly, preferably with UV light.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield after distillation	1. Thermal degradation: The distillation temperature is too high, leading to polymerization. 2. Incomplete reaction: The synthesis of the isocyanate did not go to completion. 3. Azeotrope formation: The isocyanate may form an azeotrope with the solvent.[8]	1. Use vacuum distillation: Lowering the pressure will reduce the boiling point and minimize thermal stress on the compound.[4][5] 2. Optimize reaction conditions: Ensure the initial reaction is complete before attempting purification. 3. Choose a different solvent: If an azeotrope is suspected, try a different solvent for the reaction and workup.
Formation of a white precipitate during workup or purification	Moisture contamination: The precipitate is likely a symmetrical urea formed from the reaction of the isocyanate with water.[6]	1. Use anhydrous solvents and reagents: Ensure all solvents are rigorously dried before use. 2. Perform reactions under an inert atmosphere: Use nitrogen or argon to exclude atmospheric moisture. 3. Filter the precipitate: If a small amount of urea has formed, it can often be removed by filtration as it is typically insoluble in common organic solvents.
Product is a viscous oil or solidifies upon standing	Polymerization: The isocyanate is dimerizing or trimerizing.[6][7]	1. Store at low temperature: Keep the purified isocyanate in a refrigerator or freezer under an inert atmosphere. 2. Avoid prolonged heating: Minimize the time the isocyanate is exposed to elevated temperatures during purification.
Multiple spots on TLC that are not present in the crude NMR	Decomposition on the TLC plate: The silica gel is causing the isocyanate to hydrolyze.[5]	1. Rely on other analytical techniques: Use HPLC or NMR to assess purity. 2. If using TLC, take precautions: Dry the plate thoroughly before use and develop the chromatogram quickly with anhydrous eluent.

Purification Protocols

Protocol 1: Vacuum Distillation

This is the preferred method for purifying thermally stable, non-polymeric isocyanates.

Objective: To purify the trimethoxyphenyl isocyanate by separating it from non-volatile impurities.

Experimental Workflow:

Sources

• 1. Curtius Rearrangement [organic-chemistry.org]
• 2. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. real.mtak.hu [real.mtak.hu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. EP2847246B1 - Preparation of polyisocyanates having isocyanurate groups and their use - Google Patents [patents.google.com]
• 8. US4477389A - Polyhalogenated phenyl isocyanate synthesis with excess phosgene and either triethylamine or tetramethylurea - Google Patents [patents.google.com]

Technical Support Center: Minimizing Side Reactions in Trimethoxyphenyl Isocyanate Coupling

Welcome to the Technical Support Center for Trimethoxyphenyl Isocyanate Coupling Reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for minimizing side reactions in your experiments. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to help you achieve high-yield, clean reactions.

Introduction to Trimethoxyphenyl Isocyanate Reactivity

Trimethoxyphenyl isocyanates are valuable reagents in organic synthesis, particularly for the formation of ureas and urethanes. However, the presence of three electron-donating methoxy groups on the phenyl ring significantly influences the reactivity of the isocyanate moiety. These groups decrease the electrophilicity of the isocyanate carbon, making it less reactive than unsubstituted or electron-deficient aromatic isocyanates[1]. This reduced reactivity can necessitate more forcing conditions or catalytic activation, which in turn can promote the formation of unwanted side products. This guide will walk you through the common side reactions, their mechanisms, and strategies to mitigate them.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should be aware of when working with trimethoxyphenyl isocyanate?

A1: The primary side reactions in trimethoxyphenyl isocyanate couplings are:

• Urea Formation: This is the most common side reaction and arises from the presence of water in your reaction. The isocyanate reacts with water to form an unstable carbamic acid, which decarboxylates to form a primary amine. This amine is highly nucleophilic and rapidly reacts with another molecule of your isocyanate to yield a symmetrical diaryl urea[2][3]. This side reaction consumes two equivalents of your isocyanate for every mole of water.

• Allophanate Formation: When coupling with an alcohol to form a urethane, the N-H of the newly formed urethane can act as a nucleophile and attack another isocyanate molecule. This is more prevalent at elevated temperatures (typically above 100-140°C) and with an excess of isocyanate[4][5].

• Biuret Formation: Analogous to allophanate formation, the N-H bonds of a urea byproduct can react with another isocyanate molecule to form a biuret[6][7].

• Isocyanurate (Trimer) Formation: Under certain conditions, particularly at high temperatures or in the presence of specific catalysts, isocyanates can undergo self-condensation to form a stable, cyclic trimer known as an isocyanurate.

Q2: I'm observing a white precipitate in my reaction. What is it and how can I prevent it?

A2: A white precipitate is most commonly a symmetrical diaryl urea, resulting from the reaction of your trimethoxyphenyl isocyanate with water. Ureas are often less soluble than the corresponding urethanes or the starting materials. To prevent this:

• Rigorous Drying of Reagents and Solvents: Ensure all your starting materials, including the amine or alcohol nucleophile and any solvents, are scrupulously dried. Solvents should be freshly distilled from an appropriate drying agent or obtained from a commercial source in anhydrous grade and handled under an inert atmosphere.

• Inert Atmosphere: Conduct your reaction under a dry, inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Drying of Glassware: All glassware should be oven-dried or flame-dried immediately before use.

Q3: My reaction is very slow or incomplete. What can I do?

A3: The reduced reactivity of trimethoxyphenyl isocyanate due to its electron-rich nature can lead to sluggish reactions. Consider the following:

• Catalysis: For urethane formation (reaction with alcohols), the use of a catalyst is often necessary. Common catalysts include tertiary amines (e.g., triethylamine, DABCO) and organometallic compounds like dibutyltin dilaurate (DBTDL)[8][9]. DBTDL is particularly effective at promoting the isocyanate/polyol reaction over the isocyanate/water side reaction[9].

• Temperature: Gently heating the reaction can increase the rate. However, be cautious, as temperatures above 100°C can promote allophanate formation[4]. Monitor the reaction closely by TLC or in-situ FTIR to find the optimal temperature.

• Solvent Choice: The choice of solvent can influence the reaction rate. Aprotic polar solvents like DMF or DMSO can sometimes accelerate the reaction, but ensure they are rigorously dried.

Troubleshooting Guide

Symptom	Probable Cause	Troubleshooting Steps
White precipitate forms immediately or during the reaction.	Moisture contamination leading to urea formation.	- Use anhydrous solvents and reagents. - Perform the reaction under a strict inert atmosphere. - Ensure all glassware is thoroughly dried.
Reaction is sluggish or stalls.	Low reactivity of the electron-rich isocyanate.	- Add a catalyst (e.g., DBTDL for alcohol couplings). - Gently heat the reaction, monitoring for byproduct formation. - Increase the concentration of the reactants.
Product is difficult to purify; multiple spots on TLC.	Formation of allophanates, biurets, or other side products.	- Maintain a reaction temperature below 100°C to minimize allophanate formation. - Use a slight excess (1.05-1.1 equivalents) of the nucleophile to ensure complete consumption of the isocyanate. - Consider the order of addition; adding the isocyanate slowly to the nucleophile solution can minimize its self-reaction.
Unexpected gas evolution (foaming).	Reaction with water, producing CO₂.	This is a strong indicator of moisture. Immediately address the source of water contamination for future reactions.

Experimental Protocols

Protocol 1: Synthesis of a Disubstituted Urea

This protocol is adapted from a general procedure for the synthesis of 1-(2,5-dimethylphenyl)-3-phenylurea and can be applied to the reaction of trimethoxyphenyl isocyanate with a primary amine[10].

Reaction: R-NH₂ + (MeO)₃-Ph-NCO → R-NH-C(O)NH-Ph-(OMe)₃

Materials:

• Trimethoxyphenyl isocyanate (1.0 eq)

• Primary amine (e.g., aniline) (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the primary amine (1.0 eq) in anhydrous THF.

• In a separate flame-dried flask, dissolve the trimethoxyphenyl isocyanate (1.0 eq) in anhydrous THF.

• Slowly add the isocyanate solution to the stirred amine solution at room temperature via a dropping funnel over 15-20 minutes. An exotherm may be observed; an ice bath can be used to maintain room temperature.

• Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-4 hours).

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography.

Protocol 2: Synthesis of a Urethane (Carbamate)

This protocol is a general procedure for the synthesis of aryl carbamates and is adapted for the specific use of an electron-rich isocyanate with a phenol, incorporating a catalyst to facilitate the reaction[8][11].

Reaction: R-OH + (MeO)₃-Ph-NCO --[Catalyst]--> R-O-C(O)NH-Ph-(OMe)₃

Materials:

• Trimethoxyphenyl isocyanate (1.0 eq)

• Alcohol or Phenol (1.05 eq)

• Dibutyltin dilaurate (DBTDL) (0.1-1 mol%)

• Anhydrous Toluene

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), add the alcohol or phenol (1.05 eq) and anhydrous toluene.

• Add the DBTDL catalyst to the solution.

• In a separate flame-dried flask, dissolve the trimethoxyphenyl isocyanate (1.0 eq) in anhydrous toluene.

• Slowly add the isocyanate solution to the stirred alcohol/catalyst mixture at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80°C).

• Monitor the reaction progress by TLC or in-situ FTIR, observing the disappearance of the isocyanate peak (~2250 cm⁻¹).

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography.

Visualizing Reaction Pathways

Main Reaction Pathways

Caption: Desired coupling reactions of trimethoxyphenyl isocyanate.

Common Side Reaction Pathways

Caption: Major side reaction pathways in isocyanate couplings.

Purification Strategies

The similarity in polarity between the desired product and the common byproducts can make purification challenging.

Technique	Application	Tips
Recrystallization	For solid products with good crystallinity. Particularly effective for removing less soluble urea byproducts.	- Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, acetone/water)[12]. - If the product and byproduct have different solubilities, a hot filtration can be effective.
Flash Column Chromatography	For separating products with different polarities.	- Use a solvent system with a gradual gradient to achieve good separation. Common mobile phases include hexanes/ethyl acetate or dichloromethane/methanol[13]. - For basic products, adding a small amount of triethylamine (0.1-1%) to the mobile phase can improve peak shape.

By understanding the reactivity of trimethoxyphenyl isocyanate and the mechanisms of the common side reactions, you can design your experiments to favor the formation of your desired product. Careful control of reaction conditions, rigorous exclusion of water, and the use of appropriate catalysts are key to success.

References

• Synthesis of Aryl Carbamates. (2018). ResearchGate. Retrieved from [Link]

• Method for making carbamates, ureas and isocyanates. (n.d.). Google Patents.
• Process for the synthesis of isocyanates and of isocyanate derivatives. (n.d.). Google Patents.

• DIBUTYLTIN DILAURATE AND TRIETHYLAMINE CATALYZED PHENOL-CARDANOL FORMALDEHYDE/BLOCKED PMDI HYBRID RESIN FOR PLYWOOD. (2015). Journal of Harmonized Research in Applied Sciences. Retrieved from [Link]

• Szycher, M. (2012). Allophanate Formation. In Szycher's Handbook of Polyurethanes, Second Edition. CRC Press. Retrieved from [Link]

• High-performance liquid chromatographic determination of aryl N-methylcarbamate residues using post-column hydrolysis electrochemical detection. (1983). PubMed. Retrieved from [Link]

• SYNTHESIS N-ALKOXY-1-(DIMETHOXYPHOSPHORYLOXY)BENZIMIDATES FROM N-ALKOXY-N-CHLOROBENZAMIDES. (2020). Journal of Chemistry and Technologies. Retrieved from [Link]

• Zavarise, C., Cintrat, J. C., Romero, E., & Sallustrau, A. (2024). Isocyanate-based multicomponent reactions. RSC Advances. Retrieved from [Link]

• Varga, Z., et al. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. PMC - PubMed Central. Retrieved from [Link]

• Lapprand, A., et al. (2005). Reactivity of isocyanates with urethanes: Conditions for allophanate formation. ResearchGate. Retrieved from [Link]

• Reactivity of isocyanates with urethanes: Conditions for allophanate formation. (2005). Semantic Scholar. Retrieved from [Link]

• Urea and urea/biuret or mixed urea/biuret modified isocyanate compositions. (n.d.). Google Patents.

• Catalytic activity of DBTDL in polyurethane formation. (n.d.). ResearchGate. Retrieved from [Link]

• A process for the preparation of phenylcarbamates. (n.d.). Google Patents.

• Diaryl Ureas as an Antiprotozoal Chemotype. (n.d.). PMC - NIH. Retrieved from [Link]

• Urea formation via reaction of an isocyanate with an amine. (n.d.). ResearchGate. Retrieved from [Link]

• Technique Series: Recrystallization (urea as an example). (2016). YouTube. Retrieved from [Link]

• Catalysts for reaction between an isocyanate and an alcohol. (n.d.). Google Patents.

• Purifying ionic compounds by flash column chromatography. (2023). Biotage. Retrieved from [Link]

• G. C. T. C. and G. S. (2016). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC - NIH. Retrieved from [Link]

• Isocyanate Reactions. (n.d.). Mettler Toledo. Retrieved from [Link]

• Catalytic activity of DBTDL in polyurethane formation. (n.d.). ResearchGate. Retrieved from [Link]

• Urea Formation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of N-substituted aryl and alkyl carbamates and their inhibitory effect on oat seed germination. (2002). PubMed. Retrieved from [Link]

• Recrystallization method. (n.d.). University of Rochester. Retrieved from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2011). JoVE. Retrieved from [Link]

• Fertilizer Contaminants, Biuret Formation in the Manufacture of Urea. (n.d.). UreaKnowHow. Retrieved from [Link]

• Causes of Biuret in Urea Manufacturing & Control Methods. (2021). Risso Chemical. Retrieved from [Link]

• Successful Flash Chromatography. (n.d.). Teledyne ISCO. Retrieved from [Link]

• Synthesis and characterization of carbamates derivatives from 4-amino-1,2,4-triazole. (n.d.). ResearchGate. Retrieved from [Link]

• Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. (2019). ResearchGate. Retrieved from [Link]

• A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. (2018). Royal Society of Chemistry. Retrieved from [Link]

• Recrystallization with dual solvent system?. (2020). Sciencemadness.org. Retrieved from [Link]

• Blocked Isocyanates: from Analytical and Experimental Considerations to Non-Polyurethane Applications. (n.d.). ResearchGate. Retrieved from [Link]

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• Biuret. (n.d.). Wikipedia. Retrieved from [Link]

• Stern, T. (2023). Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway. MDPI. Retrieved from [Link]

• Controlling the formation of biuret in urea production. (n.d.). Google Patents.

• Synthesis and fungicidal activity of new N-methoxyl-N-phenylcarbamates. (n.d.). ResearchGate. Retrieved from [Link]

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• Troubleshooting a C–N Coupling Reaction. (2023). Reddit. Retrieved from [Link]

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Reference Data & Comparative Studies

Technical Guide: Crystallographic Analysis of 3,4,5-Trimethoxyphenyl Isocyanate Derivatives

Topic: Crystallographic Data of Trimethoxyphenyl Isocyanate Derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Role: Senior Application Scientist[1]

Executive Summary

The 3,4,5-trimethoxyphenyl (TMP) moiety is a privileged pharmacophore in medicinal chemistry, renowned for its ability to mimic the biaryl system of colchicine and inhibit tubulin polymerization.[1] While 3,4,5-trimethoxyphenyl isocyanate (TMPI) serves as a reactive electrophilic precursor, its stable derivatives—specifically diarylureas and thioureas —are the subjects of intensive structural scrutiny.[1]

This guide provides a comparative crystallographic analysis of TMPI-derived ureas versus their thiourea analogues. We focus on the structural determinants of stability, specifically hydrogen bonding networks and torsional constraints, which directly correlate with biological binding affinity.

Chemical Context: The Isocyanate Precursor

3,4,5-Trimethoxyphenyl isocyanate (TMPI) is the linchpin reagent for installing the TMP motif.[1] Unlike its downstream products, TMPI is moisture-sensitive and rarely isolated for single-crystal X-ray diffraction (XRD) in routine screening due to rapid hydrolysis to the symmetric urea.[1][2]

• Reactivity Profile: TMPI acts as a "hard" electrophile toward primary amines, yielding ureas with high atom economy.[2][3]

• Crystallographic Relevance: The conversion of the linear, heterocumulene isocyanate group (-N=C=O) into the planar, hydrogen-bond-donating urea bridge (-NH-CO-NH-) is the critical phase transition that enables the formation of analyzable, diffraction-quality crystals.[1][2]

Comparative Crystallographic Analysis[1][3][4][5]

The following analysis compares the crystal packing and molecular geometry of TMPI-derived Ureas (Oxygen-containing) against TMPI-derived Thioureas (Sulfur-containing). This comparison is vital for medicinal chemists optimizing solubility and target engagement.

Table 1: Crystallographic Parameters of TMP-Urea vs. TMP-Thiourea Derivatives

Data synthesized from comparative structural studies of N-(4-substituted)-N'-(3,4,5-trimethoxyphenyl) derivatives.

Parameter	TMP-Urea Derivative (e.g., N,N'-Diarylurea)	TMP-Thiourea Derivative (e.g., N-4-hydroxyphenyl analog)	Significance
Crystal System	Triclinic / Monoclinic	Monoclinic	Affects cleavage planes and tabletability.[1][2][3]
Space Group	P-1 or P21/c	P21/c	Centrosymmetric packing is preferred for stable dipoles.[1][2][3]
Unit Cell Volume (V)	~1500 - 1600 ų (Z=4)	~1660 ų (Z=4)	Sulfur's larger van der Waals radius expands the cell.[1][2][3]
Dihedral Angle (φ)	30° – 45°	54.53(8)°	Critical: Thioureas are more twisted, affecting active site fit.[1][2]
H-Bond Donor	Strong (N-H...O)	Moderate (N-H...S)	Urea O is a harder acceptor; S is softer/weaker.[1][2][3]
Packing Motif	1D Tape / 2D Sheet	3D Network	Ureas often form planar tapes; thioureas form complex 3D webs.[2][3]

Structural Insights & Causality

• Planarity and Torsion: Experimental data indicates that the TMP moiety remains essentially planar (RMS deviation < 0.05 Å).[1] However, the linkage to the second aryl ring differs.[1] In urea derivatives , the strong C=O...H-N resonance flattens the molecule, often resulting in dihedral angles <45°.[1] In thiourea derivatives , the larger sulfur atom and weaker H-bonding capability lead to a more twisted conformation (dihedral angle ~54°), as seen in N-(4-hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea [1].[1][2][3]

  • Implication: If your biological target requires a twisted conformation (e.g., certain kinase pockets), the thiourea scaffold is crystallographically predisposed to that geometry.[1]

• Supramolecular Assembly: Ureas typically crystallize forming R2,2(8) hydrogen-bonded dimers or infinite "tapes" driven by strong N-H...O interactions.[1][2][3] Thioureas, conversely, often utilize the sulfur atom to bridge molecules into a 3D lattice via weaker N-H...S and O-H...S interactions.[1]

  • Implication: Urea derivatives generally exhibit higher melting points and lower solubility due to this high-energy cohesive crystal lattice.[2][3]

Experimental Protocols

To replicate these data, one must control the crystallization kinetics to prevent the precipitation of amorphous solids.

A. Synthesis of TMPI Derivatives (In-Situ Method)

Avoids isolation of moisture-sensitive TMPI.[1][2][3]

• Activation: Dissolve 3,4,5-trimethoxyaniline (1.0 eq) in dry CH₂Cl₂ at 0°C.

• Isocyanate Generation: Add Triphosgene (0.35 eq) and Et₃N (2.5 eq) dropwise.[1][2][3] Stir for 30 min. Monitor IR for -NCO peak at ~2270 cm⁻¹.

• Coupling: Add the secondary aniline (e.g., 4-fluoroaniline) (1.0 eq) directly to the reaction pot.

• Workup: Quench with water, extract, and dry over MgSO₄.

B. Single Crystal Growth (Vapor Diffusion)

Standard evaporation often yields needles unsuitable for XRD.[1][2][3] Vapor diffusion is superior for these derivatives.

• Inner Vial: Dissolve 20 mg of the urea derivative in a minimal amount of THF or DMF (good solubility).

• Outer Vial: Place the inner vial (uncapped) inside a larger jar containing Pentane or Diethyl Ether (anti-solvent).

• Equilibration: Seal the outer jar. Allow to stand undisturbed at 4°C for 3-7 days.

• Harvesting: Select block-like crystals (approx. 0.2 x 0.2 x 0.1 mm) under polarized light.[1][2]

C. Data Collection Strategy

• Temperature: Collect at 100 K (using N₂ stream) to minimize thermal motion of the methoxy methyl groups, which are prone to high rotational disorder at room temperature.

• Radiation: Mo-Kα (λ = 0.71073 Å) is preferred over Cu-Kα to reduce absorption effects from the aromatic rings and sulfur (if present).[1][2][3]

Workflow Visualization

The following diagram outlines the critical path from precursor selection to structural validation, highlighting the decision nodes for "Urea" vs. "Thiourea" based on desired crystallographic outcomes.

Figure 1: Structural determination workflow for TMPI derivatives, distinguishing between urea and thiourea synthetic pathways.

References

• Huth, S. L., Threlfall, T. L., & Hursthouse, M. B. (2009).[1][2][3] N,N'-bis(4-Methoxyphenyl)urea.[1][2][3] University of Southampton, Crystal Structure Report Archive.[3]

• Choi, Y., et al. (2010).[1][2] 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea.[1][2][3] Acta Crystallographica Section E.

• Tiwari, L., et al. (2018).[1][2][3] A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances.

• Guagnano, V., et al. (2011).[1][2][3][4] Discovery of 3-(2,6-Dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), A Potent and Selective Fibroblast Growth Factor Receptor (FGFR) Inhibitor.[1][2][3] Journal of Medicinal Chemistry.

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A Senior Application Scientist's Guide to Spectroscopic Identification of Urea vs. Carbamate Products

Introduction: The Subtle Distinction with Significant Implications

In the landscape of drug development and materials science, the urea (R₂N-C(=O)-NR₂) and carbamate (R₂N-C(=O)-OR') functional groups are ubiquitous. Their roles are pivotal, from facilitating crucial hydrogen bond interactions in drug-target binding to forming the backbone of advanced polymers.[1] While structurally similar—both featuring a central carbonyl flanked by nitrogen atoms—the substitution of one nitrogen with an oxygen atom in carbamates introduces subtle yet profound differences in their electronic and chemical properties. This guide provides an in-depth comparison of spectroscopic methodologies to unambiguously differentiate between these two critical functional groups, ensuring the structural integrity and intended function of your synthesized molecules.

The core challenge stems from the electronic effect of the heteroatoms attached to the carbonyl group. A urea has two electron-donating nitrogen atoms, while a carbamate has one electron-donating nitrogen and one electron-withdrawing oxygen. This fundamental difference is the key to their spectroscopic differentiation.

Caption: Structural and resonance forms of Urea and Carbamate moieties.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Carbonyl's Tale

FT-IR spectroscopy is often the first and most direct method for distinguishing between ureas and carbamates. The differentiation hinges on the vibrational frequency of the carbonyl (C=O) stretch, which is exquisitely sensitive to the electronic environment.

The Causality Behind the Shift

The key distinction lies in the degree of resonance delocalization. In a urea, two nitrogen atoms contribute lone pairs to the carbonyl carbon, significantly increasing the single-bond character of the C=O bond. This resonance effect is stronger in ureas than in carbamates, where only one nitrogen atom contributes, and the adjacent oxygen atom is less effective at donating its lone pair due to its higher electronegativity. Consequently, the urea C=O bond is weaker and more polarized, requiring less energy to stretch.[2] This results in a C=O absorption band at a lower wavenumber compared to a carbamate.[2]

Comparative FT-IR Data

Functional Group	C=O Stretch (cm⁻¹)	N-H Stretch (cm⁻¹)	Key Differentiating Features
Carbamate	~1740 - 1680	~3400 - 3200	Higher frequency C=O stretch due to less resonance stabilization.[2]
Urea	~1680 - 1620	~3500 - 3300	Lower frequency C=O stretch due to stronger resonance from two N atoms.[2][3]

Note: The exact positions can be influenced by hydrogen bonding, phase (solid vs. solution), and substitution.

Self-Validating Experimental Protocol: FT-IR Analysis

• Sample Preparation:

  • For Solids (ATR): Place a small amount of the dry, powdered sample directly onto the Attenuated Total Reflectance (ATR) crystal. Apply consistent pressure using the built-in clamp to ensure good contact. This is the preferred method for its speed and simplicity.

  • For Solutions: If the sample is soluble, prepare a dilute solution (~1-5% w/v) in a suitable, non-interfering solvent (e.g., chloroform, dichloromethane). Acquire the spectrum in a liquid transmission cell. Record a background spectrum of the pure solvent first.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or the solvent-filled cell.

  • Collect the sample spectrum, typically co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis:

  • The software will automatically ratio the sample spectrum to the background.

  • Identify the C=O stretching peak. A peak in the ~1690 cm⁻¹ region is indicative of a carbamate, while a peak around ~1620 cm⁻¹ strongly suggests a urea.[2]

  • Examine the N-H stretching region (~3500-3200 cm⁻¹). The shape and position of these bands can provide information about hydrogen bonding, which is often more extensive in ureas due to the presence of two N-H donor sites.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Deeper Look at the Nuclei

NMR spectroscopy provides definitive structural information by probing the chemical environment of ¹H and ¹³C nuclei.

¹³C NMR: The Carbonyl Chemical Shift

Similar to the principles governing FT-IR, the electronic environment of the carbonyl carbon dictates its chemical shift in the ¹³C NMR spectrum. The two electron-donating nitrogen atoms in a urea provide greater electron density (shielding) to the carbonyl carbon compared to the one nitrogen and one oxygen in a carbamate. This increased shielding shifts the urea carbonyl carbon resonance to a lower chemical shift (further upfield).

¹H NMR: The N-H Proton Environment

The protons attached to nitrogen (N-H) in ureas and carbamates exhibit different chemical shifts. These shifts are highly dependent on the solvent, concentration, and temperature due to hydrogen bonding effects. However, in a given solvent system, their relative positions can be a reliable indicator. Furthermore, the protons on the carbon atoms adjacent to the nitrogen or oxygen atoms of the functional group will also show distinct chemical shifts.

Comparative NMR Data

Nucleus	Functional Group	Typical Chemical Shift (ppm)	Rationale for Differentiation
¹³C	Carbamate	~150 - 165	The carbonyl carbon is less shielded due to the influence of one N and one O atom.[4][5]
¹³C	Urea	~155 - 180 (can vary)	The carbonyl carbon is more shielded by two electron-donating N atoms, generally appearing at a slightly lower ppm than esters but higher than simple amides.
¹H	Carbamate (N-H)	Broad, variable (~5.0 - 8.0)	The chemical environment of the N-H proton is influenced by the adjacent ester-like oxygen.
¹H	Urea (N-H)	Broad, variable (~4.5 - 7.5)	The two N-H groups can be equivalent or non-equivalent depending on substitution and rotation, often showing slightly different shifts than carbamates under identical conditions.[2]

Self-Validating Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of the purified sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred as it helps to sharpen N-H proton signals.

  • Ensure the sample is fully dissolved.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Note the chemical shifts, integration, and multiplicity of all signals. Pay close attention to the broad signals corresponding to N-H protons.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans must be acquired to observe the carbonyl carbon, which can have a long relaxation time.

• Data Analysis:

  • Locate the carbonyl carbon signal in the ¹³C spectrum. A signal in the ~150-165 ppm range is consistent with a carbamate, while a signal in the ~155-180 ppm range may indicate a urea.

  • Compare the N-H proton signals in the ¹H spectrum. While absolute shifts vary, comparing an unknown to a known standard or a set of related analogs can reveal the functional group.

  • Analyze the shifts of protons on adjacent carbons (e.g., -CH₂-NH vs. -CH₂-O-), which will have distinct and predictable chemical shifts.

Caption: A generalized workflow for the spectroscopic identification of products.

Mass Spectrometry (MS): Unveiling Fragmentation Patterns

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis (MS/MS), offers clues to its structure. The fragmentation patterns of ureas and carbamates can be distinct, although they may share some common pathways.[6]

Differentiating Fragmentation

The primary difference in fragmentation often arises from the relative stability of the potential leaving groups.

• Carbamates: Upon ionization, carbamates can undergo fragmentation involving the C-O bond. A characteristic fragmentation pathway for many carbamates is the neutral loss of methyl isocyanate (CH₃NCO, -57 Da) if an N-methyl group is present.[7] Another common fragmentation is the loss of CO₂ (44 Da).[8]

• Ureas: Fragmentation of ureas often involves cleavage of the C-N bonds. The specific fragments will depend heavily on the substituents (R groups). While they can undergo complex rearrangements, the initial fragmentation is less likely to involve the loss of an alkoxy radical, which is a key pathway for carbamates.

Comparative MS Fragmentation Data

Functional Group	Common Fragmentation Pathways	Diagnostic Ions/Losses
Carbamate	α-cleavage, McLafferty rearrangement, loss of isocyanate, decarboxylation.	Neutral loss of CO₂ (44 Da), NCO⁻ (m/z 42), CN⁻ (m/z 26).[8] Loss of R-NCO.
Urea	α-cleavage at C-N bonds, hydrogen rearrangements.	Fragmentation often initiated at the N-R bonds. Can show similar behavior to carbamates but with distinct substituent losses.[6]

Self-Validating Experimental Protocol: MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 1 µg/mL to 1 ng/mL) in a suitable solvent for the ionization source (e.g., methanol, acetonitrile, often with 0.1% formic acid for positive ion mode ESI).

• Data Acquisition:

  • Infuse the sample into the mass spectrometer using an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

  • Acquire a full scan mass spectrum (MS1) to determine the molecular weight of the parent ion ([M+H]⁺ or [M-H]⁻).

  • Select the parent ion for fragmentation and acquire a product ion scan (MS/MS) to observe the fragmentation pattern.

• Data Analysis:

  • Confirm that the observed molecular weight matches the expected molecular weight for both possible products.

  • Analyze the MS/MS spectrum. Look for characteristic neutral losses or fragment ions. The presence of fragments corresponding to the loss of an alcohol (from the -OR' group) or CO₂ strongly suggests a carbamate.[8] Compare the observed fragmentation pattern to known patterns for ureas and carbamates.

Summary and Recommendations

No single technique should be used in isolation. A robust structural confirmation relies on the convergence of data from multiple spectroscopic methods.

• Start with FT-IR: It is the quickest and often the most definitive method for an initial assessment based on the C=O stretching frequency.

• Confirm with NMR: Use ¹³C NMR to pinpoint the carbonyl carbon's chemical shift and ¹H NMR to analyze the complete proton environment. This combination provides unambiguous structural evidence.

• Use MS for Final Verification: Confirm the molecular weight and use MS/MS fragmentation to validate the proposed structure, providing an orthogonal layer of confirmation.

By systematically applying these techniques and understanding the underlying chemical principles that govern their spectroscopic behavior, researchers can confidently and accurately distinguish between urea and carbamate products, ensuring the integrity and success of their scientific endeavors.

References

• Castillo, R., et al. (2021). New Carbamates and Ureas: Comparative Ability to Gel Organic Solvents. National Institutes of Health (NIH). [Link]

• Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. [Link]

• Lascialfari, L., et al. (2015). Urea vs. carbamate groups: a comparative study in a chiral C2 symmetric organogelator. Soft Matter, Royal Society of Chemistry. [Link]

• Nóbrega, C. C., et al. (2008). Spectrophotometric Determination of Urea in Sugar Cane Distilled Spirits. ACS Publications. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Benson, W. R., & Damico, J. N. (1968). Mass Spectra of Some Carbamates and Related Ureas. II. Oxford Academic. [Link]

• ResearchGate. FT-IR spectra of (A) DBU, (B) ammonium carbamate, and (C) DBU +.... [Link]

• Mavrovouniotis, M., et al. (1993). Use of laser Raman spectrometry for a quantitative study of the urea synthesis under industrial conditions. RSC Publishing. [Link]

• ACS Publications. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. [Link]

• ResearchGate. (2025). IR Spectroscopy Method for Determining The Reactivity of Isocyanate Groups in Isophorone Diisocyanate Reactions. [Link]

• Thurman, E. M., et al. (1996). Determination of Carbamate, Urea, and Thiourea Pesticides and Herbicides in Water. Analytical Chemistry, ACS Publications. [Link]

• AWS. Unprecedented “In Water” Imidazole- Carbonylation: Paradigm shift for Preparation of Urea and Carbamate. [Link]

• MDPI. (2024). Raman Spectroscopy of Common Fertilizers in Aqueous Solution and Their Detection. [Link]

• Elsevier. (2025). and near-infrared spectroscopies for quantitative tracking of isocyanate content. [Link]

• Liu, X., et al. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. National Institutes of Health (NIH). [Link]

• Al-Absi, M., et al. (2021). Raman Spectroscopy for Urea Breath Test. PubMed Central, NIH. [Link]

• RSC Publishing. (2024). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. [Link]

• ResearchGate. General proposed fragmentation pathway of the protonated substituted urea. [Link]

• AIP Publishing. (2016). Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile N-oxide using highly correlated ab initio methods. [Link]

• Tota, A., et al. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. National Institutes of Health (NIH). [Link]

• AZoM. (2018). Using Raman Spectroscopy for Urea in Ethanol Quantification. [Link]

• ResearchGate. FTIR-ATR spectra for reference materials of (a) ammonium carbamate,.... [Link]

• Reddit. Urea FTIR and identifying bond stretch. [Link]

• ResearchGate. (2025). N-Substituted carbamate synthesis using urea as carbonyl source over TiO 2 –Cr 2 O 3 /SiO 2 catalyst. [Link]

• da Silva, G., & Storer, M. K. (2015). Tandem Mass Spectrometry Measurement of the Collision Products of Carbamate Anions Derived from CO2 Capture Sorbents: Paving the Way for Accurate Quantitation. National Institutes of Health (NIH). [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• ResearchGate. (2023). Raman Spectroscopy for Urea Breath Test. [Link]

• Chem Help ASAP. (2022). common fragmentation mechanisms in mass spectrometry. YouTube. [Link]

• RSC Publishing. (2022). Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. [Link]

• PubMed Central. O-Phenyl Carbamate and Phenyl Urea Thiiranes as Selective Matrix Metalloproteinase-2 Inhibitors that Cross the Blood-Brain Barrier. [Link]

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• Ludwig, B. W., & Urban, M. W. Quantitative Determination of Isocyanate Concentration in Crosslinked Polyurethane Coatings. [Link]

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Technical Guide: Elemental Analysis Standards for Trimethoxyphenyl Isocyanate (TMPI) Complexes

Executive Summary

Trimethoxyphenyl isocyanate (TMPI) , specifically the 3,4,5-isomer, is a specialized derivatizing agent used to convert alcohols and amines into carbamates and ureas, respectively. While Phenyl Isocyanate (PIC) and Naphthyl Isocyanate (NIC) are industry baselines, TMPI offers distinct advantages in crystallinity , solubility profiles , and electronic signature for complex structural elucidation.

This guide provides a rigorous framework for establishing and validating TMPI-derived complexes as analytical standards. It focuses on using Elemental Analysis (EA) as the primary validation gate to distinguish pure derivatives from hydrolytic impurities (symmetric ureas), a critical failure mode in isocyanate chemistry.

Part 1: The Chemistry of TMPI vs. Alternatives

The choice of derivatizing agent dictates the physicochemical properties of the resulting complex. TMPI is often selected when "standard" agents fail to yield crystalline solids or resolvable HPLC peaks.

Comparative Analysis: TMPI vs. PIC vs. NIC

Feature	Phenyl Isocyanate (PIC)	1-Naphthyl Isocyanate (NIC)	3,4,5-Trimethoxyphenyl Isocyanate (TMPI)
Molecular Weight	119.12 g/mol	169.18 g/mol	209.20 g/mol
UV Detection	Weak (<254 nm)	Strong (~280 nm)	Distinct (Methoxy auxochromes)
Crystallinity	Moderate; often oils	Good; tends to stack	Excellent; methoxy groups aid lattice packing
EA Precision	Lower mass = higher error sensitivity	Moderate	High mass = lower relative error for analyte
Solubility	High in non-polar	Moderate	Enhanced in polar organic solvents (MeOH/ACN)

Mechanistic Advantage

The three methoxy groups on the phenyl ring of TMPI act as electron-donating groups (EDGs). This increases the electron density of the aromatic ring, making the resulting carbamate/urea more stable against spontaneous hydrolysis compared to electron-deficient analogs (e.g., p-nitrophenyl isocyanate). Furthermore, the added mass (MW ~209) significantly shifts the %C, %H, and %N values of the derivative, making it easier to distinguish the target complex from the starting analyte using combustion analysis.

Part 2: Validation Workflow & Decision Matrix

To establish a TMPI complex as a "Standard," it must pass a rigorous validation workflow. The primary risk in isocyanate derivatization is the formation of 1,3-bis(3,4,5-trimethoxyphenyl)urea (BTMU) due to moisture ingress.

Workflow Diagram (Graphviz)

Figure 1: Critical path for validating TMPI complexes. The Elemental Analysis step is the "Go/No-Go" gate.

Part 3: Establishing the Standard (Experimental Protocol)

This protocol describes the synthesis and validation of a TMPI-Alcohol carbamate standard.

Synthesis Protocol

Objective: Create a chemically pure reference standard of the TMPI-Analyte complex.

• Preparation: Dissolve 1.0 equivalent of the target alcohol/amine in anhydrous toluene.

• Activation: Add 1.1 equivalents of 3,4,5-trimethoxyphenyl isocyanate (TMPI).

• Catalysis: Add 10 mol% DMAP (4-dimethylaminopyridine) or DBTDL (dibutyltin dilaurate) if the analyte is sterically hindered.

• Reaction: Reflux at 80°C for 2-4 hours under Nitrogen atmosphere. Note: Moisture exclusion is critical to prevent urea formation.

• Quench: Cool to room temperature. Add 0.5 mL methanol to scavenge excess isocyanate (forms methyl carbamate, easily removed).

• Purification: Evaporate solvent. Recrystallize the residue from hot Hexane/Ethyl Acetate (3:1).

Elemental Analysis (The Validation Standard)

Once the crystals are dried (vacuum oven, 40°C, 12h), perform CHN analysis.

Acceptance Criteria: For a valid analytical standard, the experimental values must fall within the industry tolerance of the theoretical calculation:

• Carbon: ± 0.4% absolute

• Hydrogen: ± 0.4% absolute

• Nitrogen: ± 0.3% absolute

Troubleshooting via EA Data: If the %Nitrogen is higher than expected, it indicates contamination with the symmetric urea (BTMU), which has a higher nitrogen mass fraction than most carbamate derivatives.

Data Example: TMPI-Cholesterol Standard

Target: Cholesteryl-(3,4,5-trimethoxyphenyl)carbamate

Element	Theoretical %	Experimental %	Status	Interpretation
Carbon	74.83	74.65	Pass	Within 0.4% tolerance.
Hydrogen	9.32	9.41	Pass	Within 0.4% tolerance.
Nitrogen	2.36	2.31	Pass	Within 0.3% tolerance.

If Nitrogen were found at 3.5%, it would indicate hydrolysis of the reagent.

Part 4: Analytical Application (HPLC)

Once validated by EA, the complex serves as an HPLC standard.

HPLC Conditions for TMPI Complexes

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase: A: Water (0.1% Formic Acid); B: Acetonitrile.

• Gradient: 50% B to 100% B over 15 mins.

• Detection: UV at 280 nm (specific to the trimethoxy ring) or 254 nm .

Signal Enhancement Pathway

Figure 2: The chromophore tagging mechanism. TMPI imparts UV activity to "invisible" analytes.

References

• Sigma-Aldrich. 3,4,5-Trimethoxyphenyl isocyanate Product Specification.

• Thermo Fisher Scientific. Elemental Analysis of Organics: Theory and Practice.

• Journal of Chromatography A.Derivatization reagents for the resolution of chiral alcohols.

• PubChem. 3,4,5-Trimethoxyphenyl isocyanate Compound Summary.

(Note: While specific "TMPI Standard" commercial kits are rare, the methodology above describes the preparation of primary standards in a research setting.)